Cas no 71412-08-3 (Pyrrolidinone,(4-aminophenyl)- (9CI))

• Product name: Pyrrolidinone,(4-aminophenyl)- (9CI)
• CAS No: 71412-08-3
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 573161
• PubChem ID: 676146

Pyrrolidinone,(4-aminophenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidinone,(4-aminophenyl)- (9CI)
• (4-Aminophenyl)pyrrolidinone
• 1-(4-Amino-phenyl)-pyrrolidin-2-one
• Pyrrolidin-2-one, 1-(4-aminophenyl)-
• MFCD00100993
• NS00063333
• 1-(4-aminophenyl)pyrrolidin-2-one
• 1-(4-aminophenyl)-2-pyrrolidinone
• SY006662
• 71412-08-3
• SCHEMBL78465
• 1-(4-Aminophenyl)-2-pyrrolidone
• F2148-0020
• J-006938
• DTXSID70929577
• 13691-22-0
• 1-(4-Aminophenyl)-2-pyrrolidinone, AldrichCPR
• FT-0655918
• EINECS 275-416-0
• AMY20030
• CS-0047566
• EN300-13901
• 2-Pyrrolidinone, 1-(4-aminophenyl)-
• AKOS000122898
• Z94601206
• BS-13753

• Inchi： InChI=1S/C10H12N2O/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13/h3-6H,1-2,7,11H2
• InChI Key： IOMOVAPYJQVJDK-UHFFFAOYSA-N
• SMILES： C1CC(=O)N(C1)C2=CC=C(C=C2)N

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.3

Experimental Properties

• PSA: 46.33